Cas no 2703771-96-2 (3-(5-amino-1H-1,3-benzodiazol-2-yl)piperidine-2,6-dione)

• Product Name: 3-(5-amino-1H-1,3-benzodiazol-2-yl)piperidine-2,6-dione
• CAS No: 2703771-96-2
• MF: C₁₂H₁₂N₄O₂
• MW: 244.24928188324
• CID: 5615377
• PubChem ID: 165945757
• Update Time: 2025-06-08

3-(5-amino-1H-1,3-benzodiazol-2-yl)piperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 2703771-96-2
• EN300-33037466
• 3-(5-amino-1H-1,3-benzodiazol-2-yl)piperidine-2,6-dione

• Inchi： 1S/C12H12N4O2/c13-6-1-3-8-9(5-6)15-11(14-8)7-2-4-10(17)16-12(7)18/h1,3,5,7H,2,4,13H2,(H,14,15)(H,16,17,18)
• InChI Key： ZAXPNMFMQBKSRE-UHFFFAOYSA-N
• SMILES： O=C1C(C2=NC3C=CC(=CC=3N2)N)CCC(N1)=O

Computed Properties

• Exact Mass: 244.09602564g/mol
• Monoisotopic Mass: 244.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 101Ų

Additional information on 3-(5-amino-1H-1,3-benzodiazol-2-yl)piperidine-2,6-dione

3-(5-Amino-1H-1,3-Benzodiazol-2-yl)Piperidine-2,6-Dione: A Comprehensive Overview

The compound 3-(5-amino-1H-1,3-benzodiazol-2-yl)piperidine-2,6-dione (CAS No. 2703771-96-2) is a fascinating molecule with significant potential in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine-2,6-dione core with a 5-amino-substituted 1H-1,3-benzodiazole moiety. The integration of these two functional groups creates a molecule with intriguing chemical properties and promising biological activity.

Recent studies have highlighted the importance of benzodiazole derivatives in drug discovery. The benzodiazole ring system, known for its aromatic stability and ability to form hydrogen bonds, has been extensively explored in the development of antitumor agents and anti-inflammatory drugs. In the case of 3-(5-amino-1H-1,3-benzodiazol-2-yl)piperidine-2,6-dione, the presence of an amino group at the 5-position of the benzodiazole ring further enhances its potential for interaction with biological targets.

The piperidine-2,6-dione moiety is another critical component of this compound. This structure is known for its rigid conformation and ability to act as a scaffold for various functional groups. In this compound, the piperidine ring is substituted at the 3-position by the benzodiazole group, creating a molecule with a high degree of structural complexity and functional diversity.

One of the most exciting aspects of 3-(5-amino-1H-1,3-benzodiazol-2-yl)piperidine-2,6-dione is its potential as a lead compound in drug design. Researchers have recently explored its ability to inhibit key enzymes involved in diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases and proteases, making it a promising candidate for further preclinical development.

In addition to its enzymatic activity, this compound has also been investigated for its ability to modulate cellular signaling pathways. The benzodiazole group is known to interact with various receptors and ion channels, potentially influencing cellular responses such as apoptosis and proliferation. These findings suggest that 3-(5-amino...dione) could play a role in the treatment of diseases characterized by dysregulated cellular signaling.

The synthesis of 3-(5-amino...dione) involves a series of well-established organic reactions. Key steps include the preparation of the benzodiazole derivative through condensation reactions and subsequent coupling with the piperidine dione scaffold via nucleophilic substitution or cyclization processes. The synthesis has been optimized to achieve high yields and purity levels, making it suitable for large-scale production if required.

From an analytical standpoint, this compound has been thoroughly characterized using modern spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry). These analyses confirm its molecular structure and provide insights into its conformational flexibility and stability under various conditions.

Looking ahead, ongoing research aims to explore the pharmacokinetic properties of 3-(5-amino...dione) in greater detail. Understanding its absorption, distribution, metabolism, and excretion (ADME) profiles will be crucial for determining its suitability as an orally administered drug or other therapeutic modalities.

In conclusion,3-(5-amino...dione) represents a compelling example of how structural complexity can lead to molecules with significant therapeutic potential. Its unique combination of functional groups and promising biological activity make it a valuable addition to the arsenal of compounds being explored for disease treatment.